Cas no 122243-36-1 (1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 122243-36-1
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD07380848
• CID: 3157806
• PubChem ID: 26599255
• Update Time: 2025-05-24

1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-BROMO-4-METHOXYPHENYL)-2,2,2-TRIFLUOROETHANONE
• 1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• EN300-1934950
• 122243-36-1
• AS-42716
• SCHEMBL21487763
• CS-0302218
• 3'-Bromo-4'-methoxy-2,2,2-trifluoroacetophenone
• MFCD07380848
• DS-019918
• CDYMXKVJKUEJII-UHFFFAOYSA-N
• AKOS017560520

• MDL： MFCD07380848
• Inchi： 1S/C9H6BrF3O2/c1-15-7-3-2-5(4-6(7)10)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： CDYMXKVJKUEJII-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(C(F)(F)F)=O)=C1)OC

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 122243-36-1)

The compound 1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 122243-36-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroethyl group and a bromo-methoxy substituted phenyl ring, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel small-molecule inhibitors and fluorinated compounds, which are trending topics in modern medicinal chemistry.

One of the key reasons for the growing interest in 1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one is its role in the synthesis of bioactive molecules. The presence of both halogen and methoxy groups enhances its reactivity, allowing for diverse chemical transformations. This aligns with current industry trends, where halogenated intermediates are in high demand for their ability to improve the pharmacokinetic properties of drug candidates. Additionally, the trifluoromethyl group is known to enhance metabolic stability, a feature highly sought after in drug design.

From an analytical perspective, CAS No. 122243-36-1 is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are frequently searched by chemists and researchers looking for reliable ways to identify and quantify such compounds. The compound’s stability under various conditions is also a subject of interest, as it impacts its suitability for large-scale production. Recent discussions in scientific forums highlight the importance of process optimization and green chemistry approaches in synthesizing such molecules, reflecting broader environmental concerns in the chemical industry.

Another area where 1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one shows promise is in material science. Its aromatic and fluorinated components make it a candidate for developing advanced organic electronic materials. With the rise of flexible electronics and OLED technologies, researchers are investigating how such compounds can contribute to improved performance in semiconductors and light-emitting devices. This intersection of chemistry and materials science is a hot topic, as evidenced by the increasing number of related publications and patents.

In summary, 1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 122243-36-1) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, including the bromo, methoxy, and trifluoromethyl groups, make it a valuable building block in synthetic chemistry. As the demand for fluorinated compounds and halogenated intermediates continues to grow, this compound is likely to remain a focus of innovative research and development efforts worldwide.